(Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

• IUPAC Name: [(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] furan-2-carboxylate
• InChI: InChI=1S/C20H11BrO5/c21-13-4-1-3-12(9-13)10-18-19(22)15-7-6-14(11-17(15)26-18)25-20(23)16-5-2-8-24-16/h1-11H/b18-10-
• InChI Key: DEBBVFVWDOIFLT-ZDLGFXPLSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CO4
• Molecular Formula: C20H11BrO5
• Molecular Weight: 411.2 g/mol

Description

(Z)-2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate, also known as BBF, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BBF belongs to the family of benzofuran derivatives, which have been found to exhibit various biological activities, including antioxidant, anti-inflammatory, and anti-tumor effects.

Scientific Research Applications

Environmental Impact and Health Effects of Brominated Compounds

• Brominated compounds, including polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), are structurally similar to their chlorinated analogs and are known for their environmental persistence and potential toxic effects. Research indicates that these compounds may have similar toxicity profiles to their chlorinated homologs, raising concerns about their health effects and environmental impact due to the use of brominated flame retardants (Birnbaum, Staskal, & Diliberto, 2003); (Piskorska-Pliszczynska & Maszewski, 2014).

Analytical and Synthetic Methods in Medicinal Chemistry

• In medicinal chemistry, benzazoles and derivatives, including compounds with furan moieties, have been highlighted for their diverse biological activities. Synthetic chemists focus on developing new procedures to access these compounds due to their potential therapeutic applications. This research area involves exploring various synthetic routes and modifications to enhance biological activity and pharmacological properties of furan-containing compounds (Rosales-Hernández, Mendieta-Wejebe, Tamay-Cach, & Cruz, 2022).

Antioxidant Activity and Applications

• The study of antioxidants and their implications in various fields, including the analysis of antioxidant activity through different tests, is of significant interest. Furan derivatives, given their chemical structure, may participate in reactions affecting antioxidant capacity. Understanding these processes is crucial for developing new antioxidants and assessing the antioxidant capacity of complex samples, which could include furan-containing compounds (Munteanu & Apetrei, 2021).